![molecular formula C10H13N3 B2680265 N,6-dicyclopropylpyrimidin-4-amine CAS No. 2097976-59-3](/img/structure/B2680265.png)
N,6-dicyclopropylpyrimidin-4-amine
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Overview
Description
Molecular Structure Analysis
The molecular structure of “N,6-dicyclopropylpyrimidin-4-amine” consists of a pyrimidine ring substituted with two cyclopropyl groups and an amine group. The molecular weight of this compound is 175.235 .Physical And Chemical Properties Analysis
“this compound” is a solid compound . Its exact physical and chemical properties such as melting point, boiling point, and density are not specified in the available resources .Scientific Research Applications
Antihypertensive Activity N,6-dicyclopropylpyrimidin-4-amine derivatives demonstrate significant antihypertensive activity. For instance, compounds such as 6-(2,6-dichlorophenyl)-2-methylpyrido[2,3-d]pyrimidin-7-amine have been shown to lower blood pressure in spontaneously hypertensive rats to normotensive levels at certain oral doses. The impact of structural variations in the pyridopyrimidine ring on activity has been studied (Bennett et al., 1981).
Synthetic and Structural Aspects in Metal Complexes Pyridine-containing macrocyclic Schiff base ligands, formed by condensations involving pyrimidine derivatives, are significant in metal complex synthesis. These ligands, when reduced to their related amine derivatives, offer more flexible structures capable of structural elaboration through donor groups. Such ligands have been used in selective metal ion transportation and separation, as well as in catalytic properties and cofactor applications (Rezaeivala & Keypour, 2014).
Antimicrobial Properties Pyrimidin-2-ol/thiol/amine analogues, including derivatives of this compound, have been synthesized and evaluated for their antimicrobial properties. These derivatives exhibit significant activity against various bacterial and fungal strains, indicating their potential in antimicrobial drug development (Narwal, Kumar, & Verma, 2017).
Heterocyclic Derivatives in Drug Development Pyrimidine is a vital heterocyclic moiety in biological active compounds. Pyrimidine derivatives, including this compound, have been explored for their role in drug development, particularly for their antitumor and antifungal activities. These compounds have shown promising results in pharmacological studies, suggesting their potential in therapeutic applications (Fouda et al., 2020).
Synthesis of Novel Pharmaceuticals The chemistry of pyrimidine derivatives, including this compound, is integral to the synthesis of new pharmaceuticals. These compounds are important pharmacophores responsible for the biological properties of their derivatives, and their chemical transformations have been extensively studied to develop modern pharmaceuticals (Koroleva, Gusak, & Ignatovich, 2010).
Mechanism of Action
Target of Action
Similar compounds such as 4,6-diarylpyrimidin-2-amine derivatives have been shown to exhibit anticancer properties . These compounds have been synthesized for the inhibition of Aurora kinase A , which plays a crucial role in cell division .
Mode of Action
Similar compounds have been found to inhibit aurora kinase a activity . This inhibition reduces the phosphorylation of Aurora kinase A at Thr283 in HCT116 human colon cancer cells .
Biochemical Pathways
Similar compounds have been found to affect the cell cycle, causing an accumulation in the g2/m phase . This suggests that N,6-dicyclopropylpyrimidin-4-amine may also affect cell cycle regulation.
Result of Action
Similar compounds have been found to trigger the cleavages of caspase-3, caspase-7, and poly (adp-ribose) polymerase . These processes are associated with the induction of apoptosis, a form of programmed cell death .
Properties
IUPAC Name |
N,6-dicyclopropylpyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3/c1-2-7(1)9-5-10(12-6-11-9)13-8-3-4-8/h5-8H,1-4H2,(H,11,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJQSXJWTNBJUHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NC=N2)NC3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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